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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

An in-depth technical guide on Solvent Red 135, tailored for researchers, scientists, and drug
development professionals.

Core Chemical Identity of Solvent Red 135

Solvent Red 135 is a yellowish-red synthetic dye belonging to the aminoketone class of
compounds.[1][2] It is primarily used as a colorant for various plastics and synthetic fibers due
to its high heat resistance, good light fastness, and strong tinting strength.[1][3]

Chemical Structure and CAS Number

The definitive chemical identity of a compound is established by its structure and its unique
CAS (Chemical Abstracts Service) number.

e Molecular Formula: C1sHeClaN20[2][4][5][6]
o Molecular Weight: Approximately 408.07 g/mol [4][6]
e |[UPAC Name: 8,9,10,11-Tetrachloro-12H-isoindolo[2,1-a]perimidin-12-one[4]

e CAS Number: The primary CAS number for Solvent Red 135 is 20749-68-2.[4][6][7][8]
Another number, 71902-17-5, is also associated with this dye, though some sources list it as
a deleted CAS number.[1][2][4][5]1[7][9]
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The molecular structure of Solvent Red 135 is characterized by a tetrachlorinated

phthaloperinone core. This structure is responsible for its color and its stability in various

applications.

Physicochemical and Performance Data

The utility of Solvent Red 135 in industrial applications is defined by its physical and chemical

properties. The following tables summarize key quantitative data.

Table 1: General Physicochemical Properties

Property Value Reference

Appearance Yellowish Red Powder [7]

Molecular Weight 408.07 g/mol [41[6]

Density 1.74 g/cm3 [1]

Melting Point 318 °C [1][3]
Table 2: Performance Characteristics in Polystyrene (PS)

Property Value Reference

Heat Resistance Up to 300 °C [1][3]

Light Fastness Grade 8 (Superior) [11[3]

Recommended Dosage

(Transparent) 0.05% s

Recommended Dosage (Non- 0.3% o

transparent)

Table 3: Solubility in Organic Solvents at 20°C
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Solvent Solubility (g/L) Reference
Dichloromethane 0.3 [1]
Methylbenzene 0.6 [1]
Acetone 0.2 [1]
Butyl Acetate 0.2 [1]
Ethyl Alcohol 0.1 [1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are outlines of the manufacturing process and standard testing protocols relevant to the
properties of Solvent Red 135.

1. Synthesis of Solvent Red 135

The manufacturing of Solvent Red 135 involves a condensation reaction followed by a ring-

closing step.[2][6]
o Reactants: Naphthalene-1,8-diamine and 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione.
e Process:

o The two primary reactants are condensed together.

o A subsequent "closed loop" or ring-closing reaction takes place to form the final
chromophore structure.

o The resulting product is then purified and processed into a fine powder.
2. Determination of Heat Resistance

The heat resistance of a colorant in a specific polymer is typically determined by injection
molding or extrusion.
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» Objective: To find the maximum temperature the pigment can withstand without significant
color change.

e General Protocol (based on ISO 787-21):

o A masterbatch of the polymer (e.g., Polystyrene) containing a specified concentration of
Solvent Red 135 is prepared.

o This masterbatch is then used to create a series of colored polymer samples through
injection molding at increasing temperatures (e.g., in 20°C increments).

o Each sample is held at the set temperature for a standardized time (e.g., 5 minutes).

o The color of each molded sample is then compared to a standard sample prepared at the
lowest processing temperature.

o The color difference (AEab) is measured using a spectrophotometer. The heat resistance
is defined as the temperature at which the color change exceeds a predefined tolerance
(e.g., AEab > 3).

3. Assessment of Light Fastness
Light fastness measures the resistance of a colored material to fading upon exposure to light.

» Objective: To evaluate the durability of the color when exposed to a standardized light
source.

o General Protocol (based on ISO 105-B02 or ASTM D4303):

[e]

A sample of the plastic colored with Solvent Red 135 is prepared (e.g., as a flat plaque).

o

The sample is placed in a light fastness testing apparatus equipped with a Xenon arc
lamp, which simulates the full spectrum of sunlight.

o

A portion of the sample is covered with an opaque mask.

[¢]

The sample is exposed to the light for a specified duration or until a certain level of fading
is observed in a set of blue wool standards exposed simultaneously.
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o The light fastness is rated by comparing the degree of fading of the sample to that of the
blue wool standards, typically on a scale from 1 (very poor) to 8 (excellent). Solvent Red
135 has a superior rating of 8.[1][3]

Logical Relationships and Workflows

The synthesis of Solvent Red 135 can be visualized as a straightforward chemical workflow.

Starting Materials

(N aphthalene-1,8-di amine) Manufacturing Process Final Product

Intermediate Product
Condensation Reaction Ring Closure Solvent Red 135

[4,5,6,7-TetrachIoroisobenzofuran-l,S-dione)

Click to download full resolution via product page
Caption: Synthesis workflow for Solvent Red 135.

This guide provides a foundational understanding of Solvent Red 135 for scientific and
research applications. The data and protocols summarized herein are essential for evaluating
its suitability for various material science and development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Solvent red 135|CAS NO.71902-17-5/20749-68-2 [xcolorpigment.com]

o 2. worlddyevariety.com [worlddyevariety.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
http://www.xcolorpigment.com/solvent-red-135.html
https://www.jnogilvychem.com/products/solvent-red-135-203305.html
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body-img
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-custom-synthesis
http://www.xcolorpigment.com/solvent-red-135.html
http://www.worlddyevariety.com/solvent-dyes/solvent-red-135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 3. Solvent Red 135 [jnogilvychem.com]

e 4. bocsci.com [bocsci.com]

e 5. cncolorchem.com [cncolorchem.com]

e 6. Solvent Red 135 | 20749-68-2 [chemicalbook.com]

e 7. Solvent Red 135 Manufacturers in Mumbai, India | C.I. No 564120 [colorantsgroup.com]

e 8. C.l. Solvent Red 135 | C18H6CI4N20 | CID 88680 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. epsilonpigments.com [epsilonpigments.com]

 To cite this document: BenchChem. [Solvent Red 135 chemical structure and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034295#solvent-red-135-chemical-structure-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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